Cas no 1805068-46-5 (Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate
• CAS No: 1805068-46-5
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894332
• Update Time: 2025-10-30

Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)7-5(8(11)12)6(13)4(2-10)3-14-7/h3,8H,2H2,1H3
• InChI Key： KAOQNIJHKRRASF-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CN=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805068-46-5): An Overview

Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805068-46-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and an iodine atom, along with a methyl ester functional group. These substituents confer specific chemical and biological properties that make the compound valuable in various research contexts. The presence of the iodine atom, in particular, renders the molecule useful as a building block for radiolabeled compounds in imaging studies.

Recent studies have highlighted the importance of Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The chloromethyl and difluoromethyl groups contribute to the compound's ability to interact selectively with target proteins, thereby enhancing its therapeutic potential.

The synthesis of Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate has been optimized through various synthetic routes. One common approach involves the sequential introduction of substituents onto a pyridine scaffold. The initial step typically involves the formation of a pyridine derivative with a suitable leaving group at the desired position. Subsequent reactions introduce the chloromethyl, difluoromethyl, and iodine substituents through well-established chemical transformations. These synthetic strategies have been refined to improve yield and purity, making the compound more accessible for large-scale production.

In addition to its role in drug discovery, Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate has also found applications in agrochemical research. Its unique structure makes it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Studies have shown that compounds derived from this molecule exhibit enhanced efficacy against various pests and weeds while maintaining low toxicity to non-target organisms.

The biological activity of Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate has been extensively investigated through both in vitro and in vivo experiments. In vitro assays have demonstrated its ability to inhibit key enzymes involved in metabolic pathways associated with disease states such as cancer and neurodegenerative disorders. In vivo studies have further confirmed its therapeutic potential by showing significant improvements in animal models of these diseases.

One notable application of Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate is in the field of radiopharmaceuticals. The presence of the iodine atom allows for the radiolabeling of the molecule with isotopes such as iodine-123 or iodine-124, which are commonly used in positron emission tomography (PET) imaging. This capability makes it a valuable tool for visualizing and quantifying biological processes in living organisms, thereby facilitating early diagnosis and treatment planning.

Despite its promising applications, the use of Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate also presents certain challenges that need to be addressed. For instance, its stability under different conditions must be carefully evaluated to ensure consistent performance in various formulations. Additionally, potential side effects and long-term safety profiles need to be thoroughly investigated through rigorous preclinical and clinical trials.

In conclusion, Methyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805068-46-5) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical applications. Its unique structural features and biological activities make it an attractive candidate for further development and exploration. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.